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Compound of Interest

Compound Name: Grubbs Catalyst 3rd Generation

Cat. No.: B8020256 Get Quote

The third-generation Grubbs catalyst represents a significant advancement in the field of olefin

metathesis, offering enhanced reactivity and stability for a wide range of chemical

transformations. This guide provides a comprehensive overview of its chemical structure,

properties, and applications, with a focus on quantitative data and detailed experimental

protocols for researchers, scientists, and drug development professionals.

Core Concepts: Chemical Structure and Properties
The third-generation Grubbs catalyst, chemically known as Dichloro--INVALID-LINK--bis(3-

bromopyridine)ruthenium(II), is a ruthenium-based organometallic complex.[1] Its structure is

characterized by a central ruthenium atom coordinated to a benzylidene ligand, two chloride

anions, a highly influential N-heterocyclic carbene (NHC) ligand, and two labile 3-bromopyridine

ligands.[1] The NHC ligand, specifically 1,3-bis(2,4,6-trimethylphenyl)imidazolidinylidene

(SIMes), provides enhanced stability and catalytic activity compared to its phosphine-based

predecessors.[1] The key innovation of the third generation lies in the replacement of a

phosphine ligand with labile pyridine ligands, which leads to a dramatically increased initiation

rate.[2]

Key Structural Features:

Ruthenium Center: The catalytic heart of the molecule.

N-Heterocyclic Carbene (NHC) Ligand (SIMes): Provides stability and high activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8020256?utm_src=pdf-interest
https://nmpharmtech.com/other-products/grubbs-catalyst-3nd-generation/
https://nmpharmtech.com/other-products/grubbs-catalyst-3nd-generation/
https://nmpharmtech.com/other-products/grubbs-catalyst-3nd-generation/
https://en.wikipedia.org/wiki/Grubbs_catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8020256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzylidene Ligand: The initial carbene source for the metathesis reaction.

Two 3-Bromopyridine Ligands: Labile ligands that readily dissociate to initiate catalysis,

leading to very fast reaction rates even at low temperatures.[3]

The catalyst is typically a green solid powder and exhibits good solubility in common organic

solvents such as dichloromethane, chloroform, acetone, and alcohols like methanol and

ethanol.[1][4] It is valued for its high tolerance to a broad range of functional groups and its

robustness in various reaction conditions, making it a preferred choice for complex organic

synthesis.[1]

Quantitative Data Summary
The following tables summarize key quantitative data for the Grubbs Catalyst 3rd
Generation.

Identifier Value Reference

CAS Number 900169-53-1 [1]

Molecular Formula C38H40Br2Cl2N4Ru [5]

Molecular Weight 884.54 g/mol [5]

Physical Property Value Reference

Appearance Green solid powder [1]

Melting Point 140 °C (decomposition) [3]

Storage Temperature 2-8°C [1]
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Solubility Observation Reference

Water Low solubility [4]

Dichloromethane High solubility [4]

Chloroform High solubility [4]

Acetone High solubility [4]

Methanol High solubility [4]

Ethanol High solubility [4]

Performance Metric Reaction Type Value/Observation Reference

Turnover Number

(TON)

General Olefin

Metathesis

Can reach into the

hundreds of

thousands for certain

applications.

[6]

TON

Ring-Opening

Metathesis

Polymerization

(ROMP)

High, enabling the

synthesis of polymers

with low

polydispersity.

[2]

Initiation Rate General

Significantly faster

than 2nd generation

catalysts due to labile

pyridine ligands.

[2]

Experimental Protocols
Synthesis of Grubbs Catalyst 3rd Generation
While detailed, step-by-step proprietary synthesis protocols are often not fully disclosed in

public literature, a general synthetic approach involves the reaction of a second-generation

Grubbs catalyst precursor with an excess of 3-bromopyridine. A representative, though not

exhaustive, procedure is as follows:
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Starting Material: A second-generation Grubbs catalyst, such as --INVALID-LINK--

(benzylidene)(tricyclohexylphosphine)ruthenium(II).

Reaction: The second-generation catalyst is dissolved in a suitable solvent, such as toluene.

Ligand Exchange: An excess of 3-bromopyridine (typically >10 equivalents) is added to the

solution.

Stirring: The reaction mixture is stirred at room temperature for a specified period, often

several hours, to allow for the complete exchange of the tricyclohexylphosphine ligand with

the 3-bromopyridine ligands.

Isolation: The product is typically isolated by precipitation upon the addition of a non-polar

solvent like pentane or hexane.

Purification: The resulting solid is collected by filtration, washed with a non-polar solvent, and

dried under vacuum to yield the third-generation Grubbs catalyst as a green powder.

Note: This is a generalized procedure. Specific conditions such as solvent choice, reaction

time, and purification methods may vary.

Experimental Protocol for Ring-Closing Metathesis
(RCM)
This protocol provides a general procedure for performing a ring-closing metathesis reaction

using the third-generation Grubbs catalyst.

Substrate Preparation: The diene substrate is dissolved in a dry, degassed solvent (e.g.,

dichloromethane or toluene) in a reaction vessel under an inert atmosphere (e.g., argon or

nitrogen). The concentration of the substrate is typically in the range of 0.01 to 0.1 M.

Catalyst Addition: The third-generation Grubbs catalyst (typically 1-5 mol%) is added to the

solution. The catalyst can be added as a solid or as a solution in the reaction solvent.

Reaction Monitoring: The reaction is stirred at room temperature or elevated temperature,

and its progress is monitored by a suitable analytical technique such as thin-layer
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chromatography (TLC), gas chromatography (GC), or nuclear magnetic resonance (NMR)

spectroscopy.

Reaction Quenching: Once the reaction is complete, a quenching agent, such as ethyl vinyl

ether, is added to deactivate the catalyst.

Work-up and Purification: The solvent is removed under reduced pressure, and the crude

product is purified by column chromatography on silica gel to afford the desired cyclic olefin.

Visualizing the Catalytic Cycle and Workflow
Chemical Structure of Grubbs Catalyst 3rd Generation
Caption: Chemical structure of Grubbs Catalyst 3rd Generation.

Olefin Metathesis Catalytic Cycle

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8020256?utm_src=pdf-body
https://www.benchchem.com/product/b8020256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8020256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation

Propagation

Termination

[Ru](=CHPh)(3-Br-Py)₂

[Ru](=CHPh)(3-Br-Py)

- 3-Br-Py

Olefin Coordination

+ Alkene

Catalyst Decomposition

[2+2] Cycloaddition
(Metallacyclobutane Formation)

[2+2] Retro-Cycloaddition

New Alkylidene Formation

Product Release

Regeneration

Start Dissolve Diene
in Solvent

Establish Inert
Atmosphere

Add Grubbs 3rd
Gen. Catalyst

Stir at RT
or Heat

Monitor Reaction
(TLC, GC, NMR)

Quench with
Ethyl Vinyl Ether

Reaction Complete Concentrate
in vacuo

Purify by Column
Chromatography

Isolated Cyclic
Olefin End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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